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Compound of Interest

Compound Name:
Methyl threo-9,10-

Dihydroxyoctadecanoate

Cat. No.: B15548695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl threo-9,10-dihydroxyoctadecanoate is a dihydroxylated fatty acid methyl ester, a

derivative of stearic acid. As a member of the fatty acid ester family, it holds potential for

investigation in various scientific domains, including materials science and biomedical

research. This technical guide provides a comprehensive overview of its chemical properties,

synthesis, and potential biological relevance, based on the current scientific literature.

Chemical and Physical Properties
Methyl threo-9,10-dihydroxyoctadecanoate is characterized by a long aliphatic chain with

two hydroxyl groups on adjacent carbons (C9 and C10) in a threo configuration. The presence

of the methyl ester group at the carboxylic acid end enhances its lipophilicity compared to the

parent acid.
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Property Value References

Molecular Formula C₁₉H₃₈O₄ [1][2]

Molecular Weight 330.5 g/mol [1][2]

CAS Number 3639-31-4 [1]

Appearance Solid [3]

Purity
>98% (as commercially

available)
[1][3]

Solubility Soluble in organic solvents. [3]

Synthesis of Methyl threo-9,10-
Dihydroxyoctadecanoate
The synthesis of methyl threo-9,10-dihydroxyoctadecanoate typically proceeds via a two-

step process starting from methyl oleate, the methyl ester of oleic acid. The key steps involve

the epoxidation of the double bond in methyl oleate, followed by the hydrolysis of the resulting

epoxide.

Experimental Protocol: A General Approach
While detailed, step-by-step protocols are often proprietary or specific to a particular

laboratory's setup, the general methodology involves:

Epoxidation of Methyl Oleate: Methyl oleate is reacted with an oxidizing agent, such as a

peroxy acid (e.g., peroxyformic acid or peroxyacetic acid), to form methyl 9,10-

epoxyoctadecanoate. This reaction is typically carried out in an organic solvent.

Hydrolysis of the Epoxide: The formed epoxide is then subjected to hydrolysis. This step can

be catalyzed by an acid or, in some methodologies, by a solid catalyst like neutral alumina.

The hydrolysis opens the epoxide ring to form the vicinal diol. The stereochemistry of the diol

(threo or erythro) can be influenced by the reaction conditions and the stereochemistry of the

starting epoxide. Specifically, the hydrolysis of a cis-epoxide typically yields the threo-diol.
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The final product, methyl threo-9,10-dihydroxyoctadecanoate, is then purified from the

reaction mixture using techniques such as crystallization or column chromatography.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of methyl threo-9,10-
dihydroxyoctadecanoate from methyl oleate.

Starting Material Reaction Steps Intermediate

Final ProductPurification

Methyl Oleate Epoxidation
(e.g., with peroxy acid) Methyl 9,10-epoxyoctadecanoate

Hydrolysis
(e.g., acid-catalyzed) Crystallization or

Chromatography
Methyl threo-9,10-

Dihydroxyoctadecanoate

Click to download full resolution via product page

Caption: Synthesis workflow for methyl threo-9,10-dihydroxyoctadecanoate.

Potential Biological Activities and Areas for Future
Research
Currently, there is a lack of published data on the specific biological activities of methyl threo-
9,10-dihydroxyoctadecanoate. However, the broader class of fatty acid methyl esters and

related hydroxylated fatty acids has been the subject of numerous studies, suggesting potential

avenues for future investigation.

It is important to note that the following discussion is based on related compounds and should

not be interpreted as established activities of methyl threo-9,10-dihydroxyoctadecanoate.

Anti-inflammatory Potential
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Some hydroxylated fatty acid derivatives have demonstrated anti-inflammatory properties. For

instance, studies on other structurally similar compounds have shown inhibitory effects on

inflammatory pathways. Research into the potential of methyl threo-9,10-
dihydroxyoctadecanoate to modulate inflammatory responses, for example, in

lipopolysaccharide (LPS)-stimulated macrophages, could be a valuable area of exploration.

Anticancer Potential
Various fatty acid methyl esters isolated from natural sources have been reported to exhibit

cytotoxic effects against different cancer cell lines. Future studies could investigate the

potential of methyl threo-9,10-dihydroxyoctadecanoate to induce apoptosis or inhibit cell

proliferation in cancer cell models.

Antimicrobial Activity
Fatty acids and their esters are known to possess antimicrobial properties. It would be of

interest to screen methyl threo-9,10-dihydroxyoctadecanoate against a panel of pathogenic

bacteria and fungi to determine its potential as an antimicrobial agent.

Conclusion
Methyl threo-9,10-dihydroxyoctadecanoate is a well-characterized compound in terms of its

chemical structure and synthesis. However, its biological functions remain largely unexplored.

For researchers and professionals in drug development, this presents an opportunity. The

established synthetic routes provide a clear path to obtaining the compound for biological

screening. Based on the activities of related molecules, initial investigations into its anti-

inflammatory, anticancer, and antimicrobial properties are warranted. Such studies will be

crucial in elucidating the potential of methyl threo-9,10-dihydroxyoctadecanoate as a

bioactive molecule and may pave the way for its application in the pharmaceutical and other life

science industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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